Cas no 100750-82-1 (2-Thiopheneacetylchloride, a-oxo-5-propyl-)

• Product Name: 2-Thiopheneacetylchloride, a-oxo-5-propyl-
• CAS No: 100750-82-1
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 124218
• PubChem ID: 45081144
• Update Time: 2025-04-18

2-Thiopheneacetylchloride, a-oxo-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetylchloride, a-oxo-5-propyl-
• 2-oxo-2-(5-propylthiophen-2-yl)acetyl chloride
• 2-Thiopheneacetyl chloride, alpha-oxo-5-propyl- (9CI)
• DTXSID90664392
• Oxo(5-propylthiophen-2-yl)acetyl chloride
• 100750-82-1
• 2-THIOPHENEACETYL CHLORIDE,A-OXO-5-PROPYL-

• Inchi： 1S/C9H9ClO2S/c1-2-3-6-4-5-7(13-6)8(11)9(10)12/h4-5H,2-3H2,1H3
• InChI Key： PESFSGNWWMWHNW-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC=C(CCC)S1)=O)=O

Computed Properties

• Exact Mass: 216.00127
• Monoisotopic Mass: 216.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 34.14
• LogP: 2.64870